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Compound of Interest

Compound Name: 1-lododecane

Cat. No.: B1670042

This guide provides technical support for researchers, scientists, and drug development
professionals on the safe handling and disposal of 1-iododecane waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-iododecane?

Al: 1-lododecane is considered a hazardous chemical. The primary hazards include:

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation (Category 2).[1][2][3]

Specific target organ toxicity (single exposure): May cause respiratory irritation (Category 3).

[1](21[3]

It may also cause long-lasting harmful effects to aquatic life.[4]
Q2: What personal protective equipment (PPE) is required when handling 1-iododecane?
A2: Appropriate PPE is crucial to minimize exposure risks. The following should be worn:

o Eye/Face Protection: Tight-sealing safety goggles or a face shield.[1][5]
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» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.[5]

» Respiratory Protection: If working outside a fume hood or if vapors are generated, use a
NIOSH/MSHA-approved respirator.[1][5]

Q3: How should 1-iododecane be stored?

A3: Proper storage is essential for maintaining the stability and safety of 1-iododecane:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Protect from direct sunlight and light exposure, as it is light-sensitive.[1][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

A small amount of copper chip may be added as a stabilizer.[5][7]
Q4: How is 1-iododecane waste classified?

A4: 1-lododecane is a halogenated organic compound.[8] Therefore, its waste is classified as
hazardous and must be disposed of according to local, regional, and national hazardous waste
regulations.[1][3] It should be collected in a designated "halogenated waste" container.[3][9]

Q5: Can | dispose of 1-iododecane waste down the drain?

A5: No. Under no circumstances should 1-iododecane or any organic liquids be disposed of
down a sink or other sewage drain.[5][9] This is to prevent environmental contamination.[6]

Troubleshooting Guides

Scenario 1: You have accidentally spilled a small amount of 1-iododecane on the lab bench
(less than 1 liter).
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Step Action

Immediately alert others in the vicinity of the
1. Alert & Isolate spill. Isolate the area to prevent further

contamination.[10][11]

If it is safe to do so and vapors are present,
) increase ventilation by opening a fume hood
2. Ventilate o
sash.[5][11] If the material is flammable, turn off

ignition sources.[10]

Put on the appropriate personal protective
3. Don PPE equipment, including safety goggles, gloves,
and a lab coat.[10]

Use an inert absorbent material (e.g., sand,

4. Contain & Absorb vermiculite) to contain and soak up the spill.[1]

[5]

Carefully collect the absorbed material into a
5. Collect Waste suitable, labeled, and closed container for

disposal as hazardous waste.[1][5]

Clean the spill area thoroughly with soap and
water.[5][11]

6. Decontaminate

Dispose of the contaminated materials and

~

. Dispose cleaning residues in a designated halogenated

hazardous waste container.[10]

Scenario 2: Your skin or eyes have come into contact with 1-iododecane.
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Contact Type Immediate Action

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1][5]
Skin Contact Remove contaminated clothing and wash it

before reuse.[3] Seek medical attention if skin

irritation occurs or persists.[1][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][5] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[1][5]

Data Presentation

Physical and Chemical Properties of 1-lododecane

Property Value

Molecular Formula C1oH211[3][5]

Molecular Weight 268.18 g/mol [7]

Appearance Colorless to light yellow liquid[3][12]
Boiling Point 132 °C / 15 mmHg[7]

Density 1.257 g/mL at 25 °C[7]

Flash Point 96 °C / 204.8 °F[1]

Water Solubility Immiscible[12]

Experimental Protocols

Protocol 1: Standard Handling of 1-lododecane

o Preparation: Before handling, ensure a well-ventilated area, preferably a chemical fume
hood, is available.[5] Confirm that a safety shower and eyewash station are readily
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accessible.[5]

o Personal Protective Equipment: Don appropriate PPE, including nitrile gloves, safety
goggles, and a lab coat.[5]

o Dispensing: Carefully measure and dispense the required amount of 1-iododecane,
avoiding splashing and the generation of aerosols.

o Reaction Setup: If used in a reaction, ensure the setup is secure and properly ventilated.

o Post-Handling: After use, tightly close the container and store it in a designated cool, dry, and
dark location away from incompatible materials.[1][6]

» Decontamination: Clean any contaminated surfaces with soap and water.

o Waste Collection: Collect any waste containing 1-iododecane in a clearly labeled, sealed
container designated for halogenated organic waste.[8][9]

Protocol 2: Disposal of 1-lododecane Waste

o Segregation: Segregate 1-iododecane waste from non-halogenated organic waste, aqueous
waste, and solid waste.[8][13]

o Containerization: Use a designated, leak-proof, and properly labeled hazardous waste
container for halogenated solvents.[9][13] The label should clearly state "Halogenated
Waste" and list the contents.[9]

o Accumulation: Store the waste container in a designated satellite accumulation area that is
secure and away from ignition sources. Keep the container closed except when adding
waste.[9]

o Disposal Request: Once the container is full, arrange for pickup and disposal through your
institution's environmental health and safety office or a licensed hazardous waste disposal
company.[3] Do not attempt to treat or dispose of the waste yourself.

Visualizations
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Caption: Experimental workflow for handling 1-iododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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